molecular formula C11H15NOS B8562006 4-(2-Dimethylaminoethylthio)benzaldehyde

4-(2-Dimethylaminoethylthio)benzaldehyde

Cat. No.: B8562006
M. Wt: 209.31 g/mol
InChI Key: CRDLQHBLKBTLHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Dimethylaminoethylthio)benzaldehyde is a useful research compound. Its molecular formula is C11H15NOS and its molecular weight is 209.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15NOS

Molecular Weight

209.31 g/mol

IUPAC Name

4-[2-(dimethylamino)ethylsulfanyl]benzaldehyde

InChI

InChI=1S/C11H15NOS/c1-12(2)7-8-14-11-5-3-10(9-13)4-6-11/h3-6,9H,7-8H2,1-2H3

InChI Key

CRDLQHBLKBTLHB-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCSC1=CC=C(C=C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-dimethylaminoethanethiol hydrochloride (1.00 g, 7.06 mmol) was suspended in dry DMSO (20 ml) and sodium hydride (60% in mineral oil, 593 mg, 2.1 equivs) was added. The reaction mixture was left stirring for 40 mins to form Me2NCH2CH2SNa, before 4-bromobenzaldehyde (1.193 g, 1 eq) was added, and the reaction mixture was then warmed to 90° C. under nitrogen. After 1 hour at 90°-100° C. analysis by thin layer chromatography (tlc) indicated almost complete disappearance of the starting material. The reaction mixture was therefore cooled, ethyl acetate was added and the mixture washed with sodium carbonate solution and brine. The mixture was then extracted with HCl (2N), basified and re-extracted with dichloromethane, dried over magnesium sulphate and the solvent was removed in vacuo to give the title compound as a yellow oil (73%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
593 mg
Type
reactant
Reaction Step Two
Quantity
1.193 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
20 mL
Type
solvent
Reaction Step Five
Yield
73%

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